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Compound of Interest

Compound Name: 2-Chlorobenzoic acid

Cat. No.: B123124 Get Quote

This guide provides crucial safety and logistical procedures for researchers, scientists, and

drug development professionals handling 2-Chlorobenzoic acid (CAS No. 118-91-2).

Adherence to these protocols is critical for ensuring personal safety and minimizing laboratory

hazards. This document outlines the necessary personal protective equipment (PPE), a step-

by-step operational plan, and appropriate disposal procedures.

Hazard Identification: 2-Chlorobenzoic acid is a hazardous chemical that can cause serious

eye irritation and skin irritation.[1][2][3][4] It may also cause respiratory irritation.[2][3] In case of

fire, it may release toxic fumes such as carbon monoxide, carbon dioxide, and hydrogen

chloride gas.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure when handling 2-
Chlorobenzoic acid. The following table summarizes the recommended PPE.
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Body Part
Personal Protective
Equipment

Specifications and Best
Practices

Eyes/Face
Chemical safety goggles or a

face shield

Goggles should conform to

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][3] A face

shield should be used in

conjunction with goggles if

there is a risk of splashing.

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene) and a

laboratory coat or chemical-

resistant apron

Inspect gloves for any signs of

degradation or perforation

before use.[5] Change gloves

frequently and immediately if

contaminated. A fully buttoned

lab coat provides a primary

barrier. For larger quantities or

splash risks, a chemical-

resistant apron over the lab

coat is recommended.[5]

Respiratory
NIOSH/MSHA-approved

respirator

A respirator is required when

dusts are generated.[6] The

type of respirator and cartridge

should be selected based on a

formal risk assessment of the

specific procedure.[7]

Feet Closed-toe shoes

Shoes should be made of a

material that offers protection

against accidental spills.[5]

Operational Plan
A systematic approach to handling 2-Chlorobenzoic acid, from preparation to disposal, is

essential for safety.
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1. Preparation:

Ensure all necessary PPE is available and in good condition.

Read the Safety Data Sheet (SDS) thoroughly before starting any work.

Ensure that an eyewash station and safety shower are close to the workstation location.[1]

Work in a well-ventilated area, preferably within a certified chemical fume hood.[8][9]

2. Handling:

Avoid all direct contact with the substance.

Wash hands and any exposed skin thoroughly after handling.[1][2]

Avoid breathing in dust.[1][2] Do not generate dusty conditions.

Do not eat, drink, or smoke in the work area.[9]

Keep the container tightly closed when not in use.[1][2]

3. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1] Remove

contaminated clothing and wash it before reuse.[2][3] If skin irritation occurs, get medical

advice/attention.[1][2]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If

breathing is difficult, give oxygen. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]
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Spills: For small spills, use appropriate tools to put the spilled solid in a convenient waste

disposal container. For large spills, use a shovel to put the material into a convenient waste

disposal container. Finish cleaning by spreading water on the contaminated surface and

dispose of it according to local and regional authority requirements.[8]

Disposal Plan
Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2]

This material and its container must be disposed of as hazardous waste.[9]

Do not allow the chemical to enter drains.[2]

Quantitative Data
Property Value

CAS Number 118-91-2

Molecular Formula C7H5ClO2

Molecular Weight 156.57 g/mol [8]

Melting Point 142°C (287.6°F)[8]

Flash Point 173°C (343.4°F)[8]

Autoignition Temperature 530°C (986°F)[1][3]

Oral LD50 (Rat) 501 mg/kg[8]

Workflow for Safe Handling of 2-Chlorobenzoic Acid
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Caption: Workflow for the safe handling of 2-Chlorobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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